ST-193 hydrochloride

• IUPAC Name: 1-(4-methoxyphenyl)-N-[(4-propan-2-ylphenyl)methyl]benzimidazol-5-amine;hydrochloride
• InChI: InChI=1S/C24H25N3O.ClH/c1-17(2)19-6-4-18(5-7-19)15-25-20-8-13-24-23(14-20)26-16-27(24)21-9-11-22(28-3)12-10-21;/h4-14,16-17,25H,15H2,1-3H3;1H
• InChI Key: YGSYVDRCHMVRDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4=CC=C(C=C4)OC.Cl
• Molecular Formula: C24H26ClN3O
• Molecular Weight: 407.9 g/mol

Description

ST-193 hydrochloride is the hydrochloride salt of ST-193. It is a potent, broad-spectrum small-molecule inhibitor of arenavirus entry and exhibits submicromolar antiviral activity in vitro. It is not to be used for therapeutic purposes and cannot be sold to patients.

Molecular Structure Analysis

The molecular formula of ST-193 hydrochloride is C24H26ClN3O. The InChI Key is YGSYVDRCHMVRDW-UHFFFAOYSA-N. The Canonical SMILES is CC©C1=CC=C(C=C1)CNC2=CC3=C(C=C2)N(C=N3)C4=CC=C(C=C4)OC.Cl.

Physical And Chemical Properties Analysis

The molecular weight of ST-193 hydrochloride is 407.94. It has a density of 1.1±0.1 g/cm3. Its boiling point is 562.5±60.0 °C at 760 mmHg. The flash point is 294.0±32.9 °C.

Scientific Research Applications

Topical Drug Delivery

ST-193 hydrochloride's potential in pharmaceutical research has been explored in the context of topical drug delivery systems. For instance, starch nanocapsules (StNC) have been investigated as a topical delivery platform for hydrophilic antimicrobial drugs. These formulations show good physical stability and evidence that StNC are suitable nanocarriers for topical use, highlighting the potential application of ST-193 hydrochloride in this area (Marto et al., 2018).

Potentiometric Sensing

The application of ST-193 hydrochloride in potentiometric sensing has been investigated. A study on sertraline hydrochloride, a drug in the same class as ST-193, highlights the potential of potentiometric sensors in drug detection. These sensors offer advantages in sensitivity, selectivity, and cost-effectiveness. This suggests a possible application for ST-193 hydrochloride in developing sensitive and efficient sensors for drug detection (Saber et al., 2022).

Central Nervous System Effects

Research has also been conducted on the effects of ST-193 hydrochloride on the central nervous system. Studies indicate that it can significantly influence conditioned salivation and potentially has implications on the sympathetic nervous system (Rand et al., 1969). These findings suggest potential applications in understanding and possibly treating conditions related to the central nervous system.

Sympathetic Nervous System Influences

Further research on ST-193 hydrochloride has explored its influence on the peripheral sympathetic system, providing insights into its pharmacological effects and potential therapeutic applications. This includes its actions on blood pressure and α-adrenergic receptors, which could be relevant in the context of cardiovascular and neurological diseases (Boissier et al., 1968).

Mechanism of Action

ST-193 hydrochloride is a potent broad-spectrum arenavirus inhibitor. It inhibits Guanarito, Junin, Lassa, and Machupo virus with IC50 values of 0.44, 0.62, 1.4, and 3.1 nM, respectively.

Safety and Hazards

As with all chemicals, ST-193 hydrochloride should be handled with care. It is intended for research use only and is not for human use. For more detailed safety information, please refer to the Safety Data Sheet provided by the manufacturer.